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Compound of Interest

Compound Name: icariside B5

Cat. No.: B15392950 Get Quote

For Immediate Release

This technical guide provides a detailed overview of the physicochemical properties of

icariside B5, a natural compound of interest to researchers, scientists, and drug development

professionals. This document outlines its fundamental molecular characteristics, available data

on its physical properties, and insights into its potential biological interactions.

Core Physicochemical Properties
Icariside B5, a megastigmane glucoside, has been isolated from various plant species,

including Macaranga tanarius and Casearia sylvestris.[1][2] Its chemical identity is well-

established, providing a solid foundation for further research and development.
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Property Value Source

Molecular Formula C₁₉H₃₂O₈ [1][2][3][4][5]

Molecular Weight 388.45 g/mol [2][3]

IUPAC Name

(4S)-4-hydroxy-3,5,5-trimethyl-

4-[(3R)-3-

[(2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxybutyl]cyclohex-2-en-1-

one

[1][4][5]

CAS Number 114226-08-3 [2][3][4]

Canonical SMILES

CC1=CC(=O)CC(C1(CCC(C)O

C2C(C(C(C(O2)CO)O)O)O)O)

(C)C

[1][2][5]

While comprehensive experimental data on all physicochemical parameters of icariside B5 is

not readily available in the public domain, computational predictions and data from related

compounds offer valuable insights.
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Property Predicted/Observed Value Notes

Solubility

No quantitative data available.

General solubility information

suggests it is soluble in

organic solvents.

Further experimental

determination is required for

accurate solubility profiles in

various solvents.

Melting Point
No experimental data

available.

Stability
Recommended storage at

room temperature.[3]

Specific degradation kinetics

and stability under various pH

and temperature conditions

have not been detailed in the

reviewed literature.

XlogP -0.8

[5] This value suggests the

compound is relatively

hydrophilic.

Topological Polar Surface Area

(TPSA)
137 Å² [5]

Hydrogen Bond Donors 5 [5]

Hydrogen Bond Acceptors 8 [5]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

icariside B5 are not explicitly described in the currently available literature. However, standard

methodologies can be applied.

Determination of Solubility:

A standardized protocol for determining the solubility of icariside B5 would involve the

following steps:

Workflow for determining the solubility of icariside B5.
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Determination of Melting Point:

The melting point of a purified solid sample of icariside B5 can be determined using a

standard melting point apparatus.

Stability Studies:

A comprehensive stability study would involve assessing the degradation of icariside B5 under

various stress conditions, such as elevated temperature, varying pH levels, and exposure to

light. High-performance liquid chromatography (HPLC) is a common technique used to monitor

the concentration of the parent compound and the formation of degradation products over time.

Potential Signaling Pathway Interactions
While direct studies on the signaling pathways affected by icariside B5 are limited, research

on a related compound, icariside II, provides a potential starting point for investigation. Icariside

II has been shown to exert anti-diabetic effects by targeting the PPARα/γ signaling pathway,

which in turn modulates the ROS/NF-κB/IRS1 signaling cascade.[6] This suggests that

icariside B5 may also interact with pathways related to metabolic regulation, inflammation, and

oxidative stress.

The proposed signaling pathway for the related compound Icariside II is as follows:
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Icariside II
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activates

NF-κB

inhibits

Reactive Oxygen Species (ROS)

inhibits

activates

IRS1 (Ser307) Phosphorylation

promotes

Insulin Signaling

impairs

Anti-diabetic Effects

Click to download full resolution via product page

Proposed signaling pathway for the related compound Icariside II.

Further research is necessary to elucidate the specific signaling pathways directly modulated

by icariside B5.
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Conclusion
Icariside B5 presents an interesting profile for researchers in natural product chemistry and

drug discovery. While its fundamental chemical identity is well-defined, a comprehensive

experimental characterization of its physicochemical properties, including solubility, melting

point, and stability, is required to fully understand its potential. The biological activity of related

compounds suggests that investigations into its effects on metabolic and inflammatory

signaling pathways could be a fruitful area of future research. This guide serves as a

foundational resource to support and guide these future scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy icariside B5 [smolecule.com]

2. natuprod.bocsci.com [natuprod.bocsci.com]

3. medchemexpress.com [medchemexpress.com]

4. Dihydrovomifoliol-O-Beta-D-Glucopyranoside | C19H32O8 | CID 14135399 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. plantaedb.com [plantaedb.com]

6. Icariside II Exerts Anti-Type 2 Diabetic Effect by Targeting PPARα/γ: Involvement of
ROS/NF-κB/IRS1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Icariside B5: A Comprehensive Technical Guide on its
Physicochemical Properties for Researchers]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15392950#physicochemical-properties-of-
icariside-b5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15392950?utm_src=pdf-body
https://www.benchchem.com/product/b15392950?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s16007282
https://natuprod.bocsci.com/product/icariside-b5-cas-114226-08-3-393996.html
https://www.medchemexpress.com/icariside-b5.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrovomifoliol-O-Beta-D-Glucopyranoside
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrovomifoliol-O-Beta-D-Glucopyranoside
https://plantaedb.com/compounds/icariside-b5
https://pmc.ncbi.nlm.nih.gov/articles/PMC9495514/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9495514/
https://www.benchchem.com/product/b15392950#physicochemical-properties-of-icariside-b5
https://www.benchchem.com/product/b15392950#physicochemical-properties-of-icariside-b5
https://www.benchchem.com/product/b15392950#physicochemical-properties-of-icariside-b5
https://www.benchchem.com/product/b15392950#physicochemical-properties-of-icariside-b5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15392950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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